Cas no 905-95-3 (benzo[b]naphtho[2,3-h]carbazole)
905-95-3 structure
Product Name:benzo[b]naphtho[2,3-h]carbazole
benzo[b]naphtho[2,3-h]carbazole Chemical and Physical Properties
Names and Identifiers
-
- benzo[b]naphtho[2,3-h]carbazole
- DTXSID40238183
- 905-95-3
- 6H-Benzo[b]naphtho[2,3-h]carbazole
- Benzo(b)naphtho(2,3-h)carbazole
- STJHWSXBOXDIAD-UHFFFAOYSA-N
-
- Inchi: 1S/C24H15N/c1-2-6-16-10-20-14-24-22(12-19(20)9-15(16)5-1)21-11-17-7-3-4-8-18(17)13-23(21)25-24/h1-14,25H
- InChI Key: STJHWSXBOXDIAD-UHFFFAOYSA-N
- SMILES: N1C2C=C3C=CC=CC3=CC=2C2C=C3C=C4C=CC=CC4=CC3=CC1=2
Computed Properties
- Exact Mass: 317.120449
- Monoisotopic Mass: 317.120449
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 25
- Rotatable Bond Count: 0
- Complexity: 500
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 15.8
- XLogP3: 6.9
Experimental Properties
- Density: 1.331
- Boiling Point: 623.4°C at 760 mmHg
- Flash Point: 279.2°C
- Refractive Index: 1.888
benzo[b]naphtho[2,3-h]carbazole Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
905-95-3 (benzo[b]naphtho[2,3-h]carbazole) Related Products
- 120-72-9(Indole)
- 6336-32-9(5,11-Dihydroindolo3,2-bcarbazole)
- 111296-90-3(5,7-Dihydro-indolo2,3-bcarbazole)
- 2047-89-4(5,6,7,8,9,10-Hexahydrocyclohepta[b]indole)
- 224-42-0(Dibenza,jacridine)
- 230-27-3(7,8-Benzoquinaline)
- 194-59-2(7H-Dibenzoc,gcarbazole)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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